This paper describes the Alliance Program, a Brazilian voluntary agreement for energy efficiency in energy-intensive industries. The paper presents the program results, key factors and shortcomings, a review of voluntary agreement strategies in other countries, and a discussion of what strategies can be considered for South American programs. The results of the Alliance Program demonstrate an expected energy reduction of 611,210 MWh per year, being saved 175,290 MWh of energy and 11,412 tons of CO2 emission. The program’s key factors are the signature of voluntary agreement, industrial process analysis, thermal and electrical energy analysis, targeting energy-intensive industries, partnership with universities, technical support, and financial support. It can be considered as program shortcomings: The energy saving was not significant to the Brazilian industrial energy consumption, the energy efficiency measures were not publicly disclosed, the companies adopted measures of low investment, and the group of researchers that provides technical support was not large enough. The review result showed the lack of descriptions of South American voluntary programs in journal papers and being strategies for targeting energy-intensive industries, analyzing both thermal and electrical energy, and providing financial support the strategies mentioned by most other countries’ programs. The strategy of providing technical support is less cited by the programs, and the characteristic of performing industrial process analysis with a strong relationship with the university is a particular strategy of the Alliance Program. The literature research also indicates establishing energy targets and exerting pressure on the companies as success factors. The discussion indicates that the presented key factors can be considered in the implementation of voluntary agreement programs in South America.

The implementation of energy efficiency measures in companies is the key to a successful energy transition. To that end, companies should improve their energy efficiency and achieve energy savings. The aim of this paper is to present the current status of energy efficiency in companies based on selected cross-cutting technologies and to empirically investigate the implementation status of these measures. For this purpose, a multiple case study was conducted with 386 companies from different industries. The data basis of the case study was generated by means of questionnaires, interviews, and expert visits, and the data were collected within the framework of the Network of Regional Competence Centers for Energy Efficiency, an EU-funded project. A comparison of the potentials of companies with an energy management system in accordance with ISO 50001 and companies without such a system was carried out on the basis of 12 cross-cutting technologies. Statistical evaluation methods and hypothesis testing of eleven hypotheses and nine expressions were used. Our case study showed that (1) the level of energy efficiency in companies is highly dependent on the measure considered. (2) Simple measures have lower potentials than more complex, cost-intensive measures. (3) A positive effect of energy management on energy efficiency in general and on individual measures such as lighting technology, energy monitoring, peak load management, and energy purchasing is empirically confirmed. Further studies should investigate the interaction and correlation of individual efficiency measures (e.g., investments and organizational measures in cross-cutting technologies) in companies to make more targeted statements about the companies' needs and to create efficient support programs.

Chinese coal enterprises are facing severe challenges due to low-carbon economy requirements and capacity reductions. This paper adopts a dynamic SBM model to compare the mining efficiency of each mining area of a coal company in China. We use total excavation footage, number of working platforms, and machine quantities as input indicators, and coal sales and CO2 emissions as output indicators. It was found that (1) both high efficiency and low efficiency mines maintained their production status each year and did not actively improve over time; (2) energy consumption was the primary indicator affecting comprehensive mining efficiency; and (3) while changes in the market environment did not have any significant impact on coal mining efficiency, coal mine characteristics were found to have some correlations with efficiency.

Facing increased pressure to use renewable energy and achieve energy efficiency, organisations have the complex task of sourcing energy services from energy providers in business-to-business (B2B) contexts. We aimed to explore how customers in such contexts approach the sourcing of energy services. Our theoretical and empirical approach linked energy as a service offering and customer–provider interfaces used in sourcing energy services to elucidate the practices adopted in such sourcing by customers in B2B contexts. To that end, we employed a qualitative research approach using the Gioia methodology and conducted 18 semi-structured interviews with representatives of 18 firms in the B2B market for energy services in Sweden. Our results revealed two central categories of how energy services are sourced: basic and advanced. The theorising of those categories as forms of direct and indirect energy efficiency, combined with four types of energy services—information-, analysis-, improvement- and contract-oriented services, which include a description of energy services exchanged, where the customer uses the energy service, the customer’s sourcing practices and characteristics of sourcing practices—provides important contributions to the literature on energy services. In turn, we propose a four-part typology of interfaces used by providers and customers of energy services that considers the type of services sourced.

The present study uses four rounds of household panel data to investigate consensual-based energy poverty in Greece. Employing dynamic Probit random effects and Wooldridge conditional maximum likelihood (WCML) estimators, we find evidence of genuine state dependence effects in consensual-based energy poverty among Greek households. Poverty persistence (10-12%) effects are also evident in our data. Socioeconomic, demographic, market, household, and climatic characteristics are essential predictors of energy poverty. Around 9–10% of the households seem chronically energy poor, while education, income level, dwelling characteristics, migration background, and employment status affect the chances of suffering and exiting from energy poverty. Empirical results have significant policy implications that could mitigate residential energy poverty.

Today, many countries in the world pay special attention to energy efficiency to improve environmental quality and reduce the waste of energy resources. For this purpose, this research has investigated the economic complexity of energy intensity (EI) from 1995 to 2019 using club convergence and panel quantile regression (PQR) models. The club convergence results showed that out of 62 countries, 42 converged in energy intensity during the period. Then, using the PQR model, the determining factors of EI for these 42 countries were evaluated: economic complexity, urbanization, trade openness, industrial production, foreign direct investment, oil price, and economic growth. The result of the PQR model confirmed that economic complexity has an inverted U-shaped relationship with EI. Urbanization and foreign direct investment have a positive and increasing effect on EI. In addition, trade openness positively affects EI, mainly in the 10th and 25th quantiles. On the other hand, economic growth has a decreasing effect on EI. Moreover, industrialization and oil prices can reduce EI, particularly in the 90th quantile. Given the inverted U-shaped effect of the energy complexity on energy intensity, where the lower and higher quantiles are negative, it is advised that policymakers ought to promote the leap from lower levels of economic complexity to higher levels by reducing intermediate levels as much as possible. Policymakers should also be conscious that promoting the diffusion of economic complexity also mitigates noxious gas emissions.

This paper analyses challenges and opportunities for improving energy efficiency in small and medium enterprises (SMEs) by reviewing research design and results out of seven European projects: SPEEDIER, SMEmPower Efficiency, E2Driver, Innoveas, Triple-A, DEESME and ICCEE. These projects aim to improve SMEs’ awareness of energy efficiency and support an effective decision-making-oriented approach to it. Drivers and barriers to energy efficiency improvements in European SMEs of various industrial sectors have been investigated by means of surveys, focused group discussions and interviews. A meta-analysis of the results of the seven EU projects was carried out to discover trends related to energy efficiency in European SMEs; this was supported by the use of a unifying analytic framework that enabled merging and cross-validation of the findings of the seven projects. The analysis indicated, by means of new data collected by the seven projects, that staff training, facilitation of energy audits, development of corporate policy measures and collaboration between SMEs involved in the same supply chain are key mechanisms to improve the uptake of energy efficiency measures in SMEs which has significant potential to achieve higher energy savings and energy cost reductions.

Programmes for reducing household energy consumption have so far shown only minor effects. The literature offers many explanations for this, such as rebound effects, efficiency paradox and culturally rooted daily routines. In addition, interventions are often designed in a one-size-fits-all manner and do not account for societal differences through segmentation and tailored interventions. One of the challenges associated with the implementation of tailored interventions is the lack of agreement on how to identify societal segments, and the lack of clarity on which segment should be addressed by which type of intervention. Against this backdrop, we explore the applicability of the theory-driven Otte conduct of life segmentation with three energy consumption behaviours. Utilizing survey data from 5015 respondents, we demonstrate that there are significant conduct-of-life-specific differences in showering, endowment with information and entertainment electronics and air travel. The only two conduct of life groups who demonstrate consistent behavioural patterns across the three behaviours are the reflexives, who consistently over-consume, and conventionalists, who consistently under-consume energy. We put forward suggestions on how to apply our findings to tailor interventions.

Overall, in developing countries, the production and distribution of electricity are far from satisfactory, particularly in rural areas where electricity supply is almost nonexistent. The main activity in these areas is essentially agriculture, whose products need to be preserved after harvest. Sun drying, often used by populations, does not allow the consumption or the sale of often degraded products and therefore generates large losses. The bush refrigerator, called “the pot-in-pot,” composed of two jars nested, one inside the other separated by a material medium and a lid, is one of the conservation solutions for these products from agriculture and especially for the difficult lean season. The present study focused on optimizing the performance of the so-called pot-in-pot refrigerator. Experimental investigations on its performance factors were performed. The shape and closure of the jars and also the material separating the two jars have been shown to be particularly important in the heat dissipation capacity in these systems. In addition, our bush refrigerator has been shown to be economically ten times less expensive to operate than an 85W electric refrigerator over the same period of operation.

Energy consumption is one of the main costs faced by households, both financially and environmentally. This article analyses the energy consumption of Spanish households and the cost of installing solar panels in order to determine the potential of this form of energy production on a household level. The results show that households with a larger number of members have a higher total consumption but a lower consumption per person. The composition of the household is therefore a key determinant of the potential savings from solar panels. This alternative is financially viable, as the unit price paid for energy in these households is between €0.28 and €0.29 per kilowatt-hour (kWh), while the average cost per kWh obtained from the panels is between €0.15 and €0.21. However, the current public subsidies for the installation of solar panels in Spain are inaccessible to 68% of the country’s households, and there are difficulties in the distribution of energy in neighbouring communities. In other words, although in financial terms home PV self-consumption is a financially viable option, the inability to obtaining subsidies makes the initial investment a major barrier for many households.